Methyl 2-{[1-(4-oxo-4-phenylbutanoyl)pyrrolidin-3-yl]sulfanyl}acetate

• IUPAC Name: methyl 2-[1-(4-oxo-4-phenylbutanoyl)pyrrolidin-3-yl]sulfanylacetate
• InChI: InChI=1S/C17H21NO4S/c1-22-17(21)12-23-14-9-10-18(11-14)16(20)8-7-15(19)13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3
• InChI Key: LLEZUXYGOBRXQD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1CCN(C1)C(=O)CCC(=O)C2=CC=CC=C2
• Molecular Formula: C17H21NO4S
• Molecular Weight: 335.4 g/mol

Description

“Methyl 2-{[1-(4-oxo-4-phenylbutanoyl)pyrrolidin-3-yl]sulfanyl}acetate” is a chemical compound that is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. It has a linear formula of C16H19NO4. The compound is related to the five-membered pyrrolidine ring, which is a nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization. The compound has a molecular weight of 289.334.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• The pyrrolidine ring, present in this compound, is a versatile scaffold widely used by medicinal chemists. .
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Antitubercular Activity

• Some pyrrolidine derivatives exhibit promising antitubercular activity. .

Biological Activity and Stereochemistry

• The stereoisomers and spatial orientation of substituents significantly impact the biological profile of pyrrolidine-based drug candidates. .

Synthetic Strategies

• Researchers construct pyrrolidine rings from cyclic or acyclic precursors, reporting synthesis conditions. .

Comparison with Aromatic Pyrrole and Cyclopentane

• Physicochemical parameters of pyrrolidine differ from those of aromatic pyrrole and cyclopentane. .

Cyclization Reactions and Synthetic Pathways

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Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-oxo-4-phenyl-but-2-enoates, have been reported to inhibit menb, the 1,4-dihydroxyl-2-naphthoyl-coa synthase . This enzyme plays a crucial role in the bacterial menaquinone (MK) biosynthesis pathway .

Mode of Action

It is suggested that similar compounds inhibit their target enzymes through the formation of an adduct with coenzyme a (coa) . This interaction could potentially alter the normal function of the enzyme, leading to inhibition of the biochemical pathway it is involved in .

Biochemical Pathways

The compound is likely to affect the bacterial menaquinone (MK) biosynthesis pathway, given its potential inhibition of the MenB enzyme . Menaquinone, also known as Vitamin K2, is an essential component of the electron transport chain in bacteria, and its disruption can lead to impaired energy production and bacterial growth.

Pharmacokinetics

The pyrrolidine ring, a common structure in this compound, is known to contribute to the stereochemistry of the molecule and efficiently explore the pharmacophore space due to sp3-hybridization . These properties could potentially influence the compound’s bioavailability.

Result of Action

The inhibition of the menb enzyme and the subsequent disruption of the menaquinone biosynthesis pathway could potentially lead to impaired energy production and bacterial growth .